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Compound of Interest

Compound Name: Rpkpfqwfwll

Cat. No.: B14017412 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive cross-validation comparison of the Rpkpfqwfwll
antibody, offering an objective analysis of its performance against leading alternatives. The

experimental data herein is intended to empower researchers to make informed decisions for

their specific applications.

Introduction
The Rpkpfqwfwll antibody targets the hypothetical protein "Targetrin," a key kinase in the "Cell

Survival Signaling Pathway." Accurate and reliable detection of Targetrin is critical for research

into cellular proliferation and apoptosis. This guide compares the performance of the

Rpkpfqwfwll antibody with two alternatives: Antibody-Y and Antibody-Z, across a range of

standard immunological assays.

Comparative Performance Data
The following table summarizes the quantitative performance of the Rpkpfqwfwll antibody and

its alternatives in key applications.
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Parameter
Rpkpfqwfwll

Antibody
Antibody-Y Antibody-Z

Host Species Rabbit Mouse Goat

Reactivity Human, Mouse, Rat Human, Mouse Human, Rat

Applications WB, IHC, ELISA WB, ELISA WB, IHC

Western Blot (WB)

Sensitivity
0.5 ng 1.0 ng 0.8 ng

Immunohistochemistry

(IHC) Staining

Intensity

+++ ++ +++

ELISA (Direct)

Detection Limit
0.1 ng/mL 0.5 ng/mL Not Recommended

Specificity (vs.

Homologous Proteins)
High High Moderate

Affinity (Kd) 1.2 x 10⁻⁹ M 2.5 x 10⁻⁹ M 1.8 x 10⁻⁹ M

Signaling Pathway and Experimental Workflow
To provide context for the experimental validation, the following diagrams illustrate the

hypothetical signaling pathway in which Targetrin is involved and the general workflow for

antibody cross-validation.
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Figure 1: Hypothetical Cell Survival Signaling Pathway involving Targetrin.
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To cite this document: BenchChem. [Cross-Validation of Rpkpfqwfwll Antibodies: A
Comparative Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14017412#cross-validation-of-rpkpfqwfwll-antibodies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b14017412?utm_src=pdf-body-img
https://www.benchchem.com/product/b14017412#cross-validation-of-rpkpfqwfwll-antibodies
https://www.benchchem.com/product/b14017412#cross-validation-of-rpkpfqwfwll-antibodies
https://www.benchchem.com/product/b14017412#cross-validation-of-rpkpfqwfwll-antibodies
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14017412?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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